Cas no 130580-02-8 (Eplivanserin hemifumarate)

• Product Name: Eplivanserin hemifumarate
• CAS No: 130580-02-8
• MF: C₄₂H₄₆F₂N₄O₈
• MW: 772.833458423615
• CID: 174850
• PubChem ID: 329824579
• Update Time: 2025-06-09

Eplivanserin hemifumarate Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-fluorophenyl)-3-(4- hydroxyphenyl)-,O-[2-(dimethylamino)ethyl]- oxime,(1Z,...
• 2-Propen-1-one,1-(2-fluorophenyl)-3-(4- hydroxyphenyl)-,O-[2-(dimethylamino)ethyl]- oxime,(1Z,2E)-,(2E)-2-butenedioate (2:1)
• EPLIVANSERIN FUMARATE
• (Z,E)-1-(2-Fluorophenyl)-3-(4-hydroxyphenyl)-2-propen-1-one O-[2-(dimethylamino)ethyl]oxime fumarate (2:1)
• SR-46349 hemifumarate salt
• TRANS-2'-FLUORO-4-HYDROXYCHALCONE O-[(Z)-2-(DIMETHYLAMINO)ETHYL]OXIME--FUMARIC ACID (2:1)
• 4-((3Z)-3-(2-Dimethylaminoethyl)oxyimino-3-(2-fluorophenyl)propen-1-yl)phenol hemifumarate salt
• Eplivanserin hemifumarate salt
• SR-46349B
• SR 46349B
• Eplivanserin hemifumarate
• TRANS-2''-FLUORO-4-HYDROXYCHALCONE O-[(Z)-2-(DIMETHYLAMINO)ETHYL]OXIME--FUMARIC ACID (2:1)
• 130580-02-8
• (4-((1E,3Z)-3-((2-(DIMETHYLAMINO)ETHOXY)IMINO)-3-(2-FLUOROPHENYL)PROP-1- ENYL)PHENOL)(2E)-2-BUTENEDIOATE (2:1)
• UNII-BT8UYC46KA
• SR 46349
• DTXSID201033898
• SR-46349 hemifumarate salt, >=98% (HPLC)
• BT8UYC46KA
• SR46349B
• (E)-but-2-enedioic acid;4-[(E,3Z)-3-[2-(dimethylamino)ethoxyimino]-3-(2-fluorophenyl)prop-1-enyl]phenol
• 4-((3Z)-3-(2-Dimethylaminoethyl)oxyimino-3-(2-fluorophenyl)propen-1-yl)phenol hemifumarate
• (1Z,2E)-1-(2-FLUOROPHENYL)-3-(4-HYDROXYPHENYL)PROP-2-EN-1-ONE O-(2-(DIMETHYLAMINO)ETHYL)OXIME (2E)-BUT-2-ENEDIOATE (2:1) (SALT)
• AKOS025142034
• SCHEMBL678915
• Eplivanserin fumarate [USAN]
• 2-PROPEN-1-ONE, 1-(2-FLUOROPHENYL)-3-(4-HYDROXYPHENYL)-, O-(2- (DIMETHYLAMINO)ETHYL)OXIME, (1Z,2E)-, (2E)-2-BUTENEDIOATE (2:1)
• CHEMBL2103845
• Eplivanserinhemifumarate
• 2-Propen-1-one, 1-(2-fluorophenyl)-3-(4-hydroxyphenyl)-, O-(2-(dimethylamino)ethyl)oxime, (Z,E)-, (E)-2-butenedioate (2:1) (salt)
• 2-PROPEN-1-ONE, 1-(2-FLUOROPHENYL)-3-(4-HYDROXYPHENYL)-, O-(2-(DIMETHYLAMINO)ETHYL)OXIME, (1Z,2E)-, (2E)-2-BUTENEDIOATE (2:1)
• (4-((1E,3Z)-3-((2-(DIMETHYLAMINO)ETHOXY)IMINO)-3-(2-FLUOROPHENYL)PROP-1-ENYL)PHENOL)(2E)-2-BUTENEDIOATE (2:1)
• DA-63237

• MDL： MFCD12546335
• Inchi： 1S/2C19H21FN2O2.C4H4O4/c2*1-22(2)13-14-24-21-19(17-5-3-4-6-18(17)20)12-9-15-7-10-16(23)11-8-15;5-3(6)1-2-4(7)8/h2*3-12,23H,13-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b2*12-9+,21-19-;2-1+
• InChI Key： RNLKLYQQDLHHBH-ABDBJYMXSA-N
• SMILES： FC1C=CC=CC=1/C(/C=C/C1C=CC(=CC=1)O)=N\OCCN(C)C.FC1C=CC=CC=1/C(/C=C/C1C=CC(=CC=1)O)=N\OCCN(C)C.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 444.17000
• Monoisotopic Mass: 772.328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 16
• Complexity: 651
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2

Experimental Properties

• Density: g/cm3
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: ≥10mg/mL
• PSA: 119.66000
• LogP: 3.23880
• Vapor Pressure: No data available
• Solubility: DMSO: ≥10mg/mL

Eplivanserin hemifumarate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols

Additional information on Eplivanserin hemifumarate

Eplivanserin Hemifumarate: A Comprehensive Overview of Its Chemistry, Pharmacology, and Recent Research Applications

Eplivanserin hemifumarate, a derivative of the compound with CAS no. 130580-02-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique pharmacological profile and its potential applications in treating neurological and psychiatric disorders. The hemifumarate salt form enhances the solubility and bioavailability of the parent molecule, making it a promising candidate for clinical development.

The chemical structure of Eplivanserin hemifumarate is characterized by its intricate molecular framework, which includes a fumarate moiety that contributes to its stability and pharmacokinetic properties. This structural feature is critical in determining its interaction with biological targets, particularly serotonin receptors, which are central to its therapeutic effects. The fumarate group also influences the compound's solubility profile, facilitating better absorption and distribution within the body.

Recent research has highlighted the compound's potential in managing symptoms associated with neurological and psychiatric disorders. Studies have demonstrated that Eplivanserin hemifumarate exhibits high selectivity for serotonin 5-HT2A receptors, with minimal affinity for other serotonergic receptors. This selectivity is key to its therapeutic efficacy, as it minimizes side effects commonly observed with non-selective serotonergic agents.

In clinical trials, Eplivanserin hemifumarate has shown promise in treating conditions such as insomnia and anxiety disorders. The compound's ability to modulate serotonin receptor activity without affecting other neurotransmitter systems makes it an attractive option for patients who may be experiencing adverse effects from traditional treatments. Additionally, its hemifumarate form has been found to improve compliance due to better pharmacokinetic properties, including faster onset of action and prolonged duration of effect.

The pharmacological effects of Eplivanserin hemifumarate are further enhanced by its interaction with other neural pathways. Emerging research suggests that the compound may also influence dopamine and norepinephrine systems, contributing to its broad spectrum of therapeutic actions. This multifaceted mechanism of action makes it a versatile tool in the pharmacopeia for treating complex neurological conditions.

One of the most compelling aspects of Eplivanserin hemifumarate is its potential for off-label use. Preliminary studies have explored its efficacy in managing symptoms associated with post-traumatic stress disorder (PTSD) and chronic pain syndromes. The compound's ability to modulate serotonin receptor activity may provide a novel approach to these challenging conditions, offering hope for patients who have not responded well to existing treatments.

The synthesis and characterization of Eplivanserin hemifumarate have been subjects of extensive research in organic chemistry. The development of efficient synthetic routes has been crucial in ensuring the scalability and cost-effectiveness of producing this compound for clinical use. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and purity of the final product.

The safety profile of Eplivanserin hemifumarate has been thoroughly evaluated through preclinical and clinical studies. These investigations have revealed that the compound is generally well-tolerated, with few significant adverse effects reported. Common side effects include mild gastrointestinal discomfort and transient dizziness, which are typically dose-dependent and resolve spontaneously.

The future direction of research on Eplivanserin hemifumarate is likely to focus on optimizing its therapeutic applications and exploring new indications. Ongoing studies aim to understand the long-term effects of the compound on various neurological conditions and to identify potential drug-drug interactions that may affect its clinical use. Additionally, efforts are being made to develop novel formulations that could further enhance its bioavailability and therapeutic efficacy.

In conclusion, Eplivanserin hemifumarate represents a significant advancement in pharmaceutical chemistry with substantial potential for treating neurological and psychiatric disorders. Its unique chemical structure, high selectivity for serotonin receptors, and favorable pharmacokinetic properties make it a promising candidate for clinical development. As research continues to uncover new applications and refine treatment protocols, this compound is poised to play a crucial role in improving patient outcomes across multiple medical disciplines.